N-[2-chloro-4-(propanoylamino)phenyl]cyclohexanecarboxamide

• IUPAC Name: N-[2-chloro-4-(propanoylamino)phenyl]cyclohexanecarboxamide
• InChI: InChI=1S/C16H21ClN2O2/c1-2-15(20)18-12-8-9-14(13(17)10-12)19-16(21)11-6-4-3-5-7-11/h8-11H,2-7H2,1H3,(H,18,20)(H,19,21)
• InChI Key: VMWSFZJRDQDBCW-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC(=C(C=C1)NC(=O)C2CCCCC2)Cl
• Molecular Formula: C16H21ClN2O2
• Molecular Weight: 308.80 g/mol

Description

N-[2-chloro-4-(propanoylamino)phenyl]cyclohexanecarboxamide is an organic compound with a complex structure that includes a cyclohexane ring, a carboxamide group, and a chlorinated aromatic ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-chloro-4-(propanoylamino)phenyl]cyclohexanecarboxamide typically involves multiple steps, starting with the preparation of the chlorinated aromatic ring and the cyclohexane carboxamide. The key steps include:

Chlorination: Introduction of a chlorine atom to the aromatic ring.

Amidation: Formation of the amide bond by reacting the chlorinated aromatic compound with propionyl chloride.

Cyclohexane Carboxamide Formation: Coupling the resulting compound with cyclohexanecarboxylic acid under appropriate conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions efficiently.

Chemical Reactions Analysis

Types of Reactions

N-[2-chloro-4-(propanoylamino)phenyl]cyclohexanecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Substitution: The chlorine atom on the aromatic ring can be substituted with other nucleophiles through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[2-chloro-4-(propanoylamino)phenyl]cyclohexanecarboxamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[2-chloro-4-(propanoylamino)phenyl]cyclohexanecarboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-[2-chloro-4-(propionylamino)phenyl]propanamide
• N-[2-chloro-4-(propionylamino)phenyl]butanamide

Uniqueness

N-[2-chloro-4-(propanoylamino)phenyl]cyclohexanecarboxamide is unique due to its specific structural features, such as the cyclohexane ring and the carboxamide group. These features may confer distinct chemical and biological properties compared to similar compounds, making it valuable for specific applications.